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Objective: These notes provide researchers with strategies and protocols for the oxidative functionalization

of 5-ethyl-2-nonanol (CAS 103-08-2), a branched-chain alcohol, to produce valuable carbonyl and

carboxylic acid derivatives.

Chemical Profile of 5-Ethyl-2-Nonanol

The table below summarizes the key identifying information and predicted physical properties of 5-Ethyl-2-

nonanol [1] [2] [3].

Property Value / Description

CAS Number 103-08-2

IUPAC Name 5-ethylnonan-2-ol

Molecular Formula C₁₁H₂₄O

Molecular Weight 172.31 g/mol

SMILES CCCCC(CC)CCC(C)O

Boiling Point ~224.85 °C (est.) [3]
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Property Value / Description

Density ~0.8447 (est.) [3]

Synthetic and Functionalization Pathways

The branched structure of 5-ethyl-2-nonanol presents both challenges and opportunities for selective

oxidation. The following pathways are proposed based on known organic transformations.
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The diagram above outlines two primary oxidative functionalization pathways, with experimental details

provided in the following sections.

Experimental Protocol 1: Selective Oxidation to Ketone
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This protocol adapts a recent low-temperature, metal-free catalytic system for the selective oxidation of

secondary alcohols [4].

Reaction: Oxidation of 5-Ethyl-2-nonanol to 5-Ethyl-2-nonanone.
Principle: A hypervalent iodine (IBS/Oxone) catalyst system offers high chemoselectivity under mild

conditions, avoiding over-oxidation.

Materials:

Substrate: 5-Ethyl-2-nonanol (1.0 mmol, 172.3 mg)

Catalyst: Pre-formed IBS(III) 2c (0.01 mmol, 2 mol%)
Oxidant: Oxone (Potassium peroxomonosulfate, 1.5 mmol, ~922 mg)

Additive: Tetrabutylammonium hydrogen sulfate (PTC, 0.05 mmol)
Solvent: Acetonitrile ( anhydrous, 4 mL)

Procedure:

Setup: Charge a round-bottom flask with IBS(III) 2c, Oxone, and the PTC. Purge the system with an
inert gas (e.g., N₂ or Ar).

Reaction: Add acetonitrile and the substrate (5-Ethyl-2-nonanol) to the flask. Stir the reaction
mixture at 30 °C and monitor by TLC or GC-MS.

Work-up: After completion (~11 hours), filter the reaction mixture to remove inorganic salts.
Concentrate the filtrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography (silica gel, eluting with a
gradient of hexane/ethyl acetate) to isolate 5-Ethyl-2-nonanone.

Safety & Sustainability:

Perform the reaction in a well-ventilated fume hood.
Oxone is a strong oxidant; wear appropriate personal protective equipment (PPE).

This method aligns with green chemistry principles by using a green terminal oxidant and avoiding
toxic heavy metals [4].

Experimental Protocol 2: ω-Oxidation via Ester Intermediate

This protocol leverages a whole-cell biocatalysis approach to achieve terminal (ω) oxidation, a challenging

transformation for medium-chain fatty acids and their derivatives [5].

Reaction: ω-Oxidation of an ester derivative of 5-Ethyl-2-nonanol to form a mono-ethyl dicarboxylic

acid (MEDA).
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Principle: Engineered E. coli cells expressing the AlkBGT monooxygenase system and auxiliary

enzymes specifically ω-oxidize esterified substrates.

Materials:

Biocatalyst: E. coli T7 Express cells co-expressing AlkBGT, AlkJ, AlkH, and the esterification

module (AlkK + AtfA) [5].
Substrate: 5-Ethyl-2-nonanol (or its corresponding fatty acid, if starting from acid).

Culture Media: LB or M9 minimal media with appropriate antibiotics.
Inducer: DCPK (diethyl ketone) or IPTG, depending on the plasmid system.

Procedure:

Cell Cultivation: Grow the engineered E. coli strain in a suitable medium at 30°C until the mid-log
phase (OD600 ~0.6-0.8).

Pathway Induction: Induce the expression of the alkane degradation and esterification genes with
DCPK.

Esterification & Oxidation: Add the substrate (1 mM final concentration) and ethanol (2.5% v/v)
directly to the culture. Continue incubation with shaking at 30°C for 24-48 hours.

Product Extraction: Acidify the culture broth and extract the products with a suitable organic solvent
(e.g., ethyl acetate).

Analysis: Analyze and purify the MEDA product using GC-MS or HPLC after derivatization (e.g., with
TMSH) [5].

Notes:

The esterification of the alcohol (or acid) substrate occurs in vivo before oxidation.
This system can also produce di-esterified DCAs (DEDAs), which are less water-soluble and

advantageous for product removal and polymerization [5].

Comparison of Oxidative Pathways

The table below allows for easy comparison of the two proposed functionalization methods.

Parameter
Protocol 1: IBS/Oxone
Catalysis

Protocol 2: Whole-Cell Biocatalysis

Primary Product 5-Ethyl-2-nonanone (Ketone) Mono-Ethyl Dicarboxylic Acid (MEDA)
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Parameter
Protocol 1: IBS/Oxone
Catalysis

Protocol 2: Whole-Cell Biocatalysis

Oxidation Type Selective (C2) Terminal (C9, ω)

Key Feature Mild, metal-free, chemoselective Regioselective, sustainable, uses engineered
cells

Reaction Scale Milligrams to grams (benchtop) Requires microbial fermentation setup

Yield (Projected) High (based on model

substrates) [4]

Low to Moderate (40-55% for branched

chains) [1]

Primary
Challenge

- Steric hindrance from ethyl branch slows

kinetics [1]

Key Considerations for Researchers

Analytical Verification: Always confirm the identity and purity of the starting material and products

using techniques like GC-MS, NMR, and IR spectroscopy. An IR spectrum for 5-Ethyl-2-nonanol is
available from NIST [2].

Supplier Information: 5-Ethyl-2-nonanol is commercially available from specialty chemical
suppliers like Sigma-Aldrich and others, though it may be considered a "rare and unique" chemical [3]

[6].
Pathway Exploration: The ω-oxidation pathway can be extended. The initial ω-hydroxy intermediate

can be further oxidized to a dicarbonyl compound (5-Ethyl-2,9-nonanedione) via sequential
dehydrogenation and oxygen insertion processes [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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